Cas no 2034586-35-9 (N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide)

• Product Name: N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide
• CAS No: 2034586-35-9
• MF: C₁₆H₁₁N₃O₂
• MW: 277.2774
• CID: 5353916
• Update Time: 2025-10-22

N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-pyrazolo[1,5-a]pyridin-5-yl-1-benzofuran-2-carboxamide
• N-(pyrazolo[1,5-a]pyridin-5-yl)benzofuran-2-carboxamide
• N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H11N3O2/c20-16(15-9-11-3-1-2-4-14(11)21-15)18-12-6-8-19-13(10-12)5-7-17-19/h1-10H,(H,18,20)
• InChI Key： ZWUNFIGUEQKKHC-UHFFFAOYSA-N
• SMILES： O1C(C(N([H])C2C([H])=C([H])N3C(=C([H])C([H])=N3)C=2[H])=O)=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 2.6
• Topological Polar Surface Area: 59.5

Additional information on N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide

Introduction to N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide (CAS No: 2034586-35-9)

N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034586-35-9, represents a fusion of heterocyclic structures that are known for their diverse biological activities. The molecular framework of this compound integrates a pyrazole ring with an apyridine moiety, further augmented by a benzofuran core, which collectively contributes to its unique chemical and pharmacological properties.

The structural configuration of N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the pyrazole ring, a well-documented scaffold in medicinal chemistry, is renowned for its ability to modulate enzyme activity and receptor binding. This is complemented by the apyridine segment, which has been increasingly explored for its potential in drug development due to its ability to form stable complexes with biological macromolecules. The benzofuran component adds another layer of complexity, offering opportunities for further functionalization and derivatization to enhance pharmacological efficacy.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic applications. N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide stands out as a promising candidate in this domain due to its unique structural features. The compound has been the subject of extensive computational studies aimed at elucidating its interactions with potential biological targets. These studies have revealed that the compound exhibits high binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in various pharmacological contexts.

The synthesis of N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the pyrazole ring, followed by the introduction of the apyridine moiety through nucleophilic substitution or condensation reactions. The final step involves the integration of the benzofuran core, which is achieved through cyclization reactions under controlled conditions. This synthetic route highlights the compound's complexity and underscores the importance of advanced synthetic methodologies in pharmaceutical chemistry.

The pharmacological profile of N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide has been evaluated through both in vitro and in vivo studies. Initial in vitro assays have demonstrated that the compound exhibits inhibitory activity against several key enzymes implicated in inflammatory and metabolic disorders. These findings have prompted further investigation into its potential as a therapeutic agent for conditions such as arthritis and type 2 diabetes. In vivo studies have corroborated these findings, showing that the compound can modulate physiological pathways associated with these diseases without significant off-target effects.

The molecular recognition properties of N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide have been further explored through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into how the compound interacts with its biological targets at the atomic level. This information has been instrumental in guiding structure-based drug design efforts aimed at optimizing potency and selectivity. The high-resolution structures obtained from these studies have also revealed unexpected binding modes that could inspire new therapeutic strategies.

The development of N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide aligns with broader trends in pharmaceutical research towards the discovery of novel heterocyclic compounds with enhanced therapeutic potential. The compound's unique structural features make it an attractive scaffold for further derivatization and optimization. Researchers are exploring various chemical modifications to improve its pharmacokinetic properties, such as solubility and bioavailability, while maintaining or enhancing its biological activity. These efforts are expected to yield new generations of drugs that are more effective and better tolerated by patients.

The future prospects for N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide are promising, with ongoing research focused on expanding its therapeutic applications. Studies are underway to evaluate its potential in treating neurological disorders, cancer, and infectious diseases. Additionally, there is growing interest in exploring its use as a lead compound for drug discovery programs targeting emerging pathogens and resistant strains. The compound's versatility and potential make it a valuable asset in the pharmaceutical industry's arsenal against complex diseases.

In conclusion, N-{pyrazolo1,5-apyridin-5-yl}-1-benzofuran-2-carboxamide (CAS No: 2034586-35-9) is a remarkable compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes worldwide.